Cas no 159092-72-5 (Phenanthrene,3,5-dinitro-)

• Product Name: Phenanthrene,3,5-dinitro-
• CAS No: 159092-72-5
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 200099
• PubChem ID: 154725
• Update Time: 2025-04-19

Phenanthrene,3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,3,5-dinitro-
• 3,5-Dinitrophenanthrene
• AC1L4CUR
• AG-E-08401
• CCRIS 7654
• CTK4C9949
• LS-102645
• 37DAG9J95J
• UNII-37DAG9J95J
• 159092-72-5
• DTXSID80166572
• Phenanthrene, 3,5-dinitro-

• Inchi： 1S/C14H8N2O4/c17-15(18)11-7-6-9-4-5-10-2-1-3-13(16(19)20)14(10)12(9)8-11/h1-8H
• InChI Key： ACKYQATWPXBWLE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C2C=CC3C=CC(=CC=3C2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.3140 (rough estimate)
• Boiling Point: 411.39°C (rough estimate)
• Refractive Index: 1.5910 (estimate)
• PSA: 86.28